molecular formula C12H14N2O3 B8345011 Ethyl (2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)carbamate

Ethyl (2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)carbamate

Cat. No.: B8345011
M. Wt: 234.25 g/mol
InChI Key: RQLQILSBPRHQLX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl (2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)carbamate is a useful research compound. Its molecular formula is C12H14N2O3 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H14N2O3

Molecular Weight

234.25 g/mol

IUPAC Name

ethyl N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)carbamate

InChI

InChI=1S/C12H14N2O3/c1-2-17-12(16)13-9-4-5-10-8(7-9)3-6-11(15)14-10/h4-5,7H,2-3,6H2,1H3,(H,13,16)(H,14,15)

InChI Key

RQLQILSBPRHQLX-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)NC1=CC2=C(C=C1)NC(=O)CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Amino-3,4-dihydrocarbostyril (60 g) is added to a solution of potassium carbonate (128 g) in water (300 ml) and acetone (300 ml), and thereto is added dropwise ethyl chlorocarbonate (46 ml) with stirring under ice-cooling. After the addition, the mixture is further reacted at the same temperature for 30 minutes. After the reaction, the reaction mixture is poured into water, and the resulting precipitate is separated by filtration, washed with water and further with diethyl ether. After drying, the crystal thus obtained is purified by silica gel column chromatography (solvent; chloroform:methanol=100:1) and then recrystallized from ethanol to give 6-ethoxycarbonylamino-3,4-dihydrocarbostyril (68.5 g), as colorless prisms, m.p. 193°-194° C.
Quantity
60 g
Type
reactant
Reaction Step One
Quantity
128 g
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
46 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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